1-(2-ethoxyethyl)-1H-pyrazole-4-carboxylic acid
Overview
Description
1-(2-ethoxyethyl)-1H-pyrazole-4-carboxylic acid, also known as ethyl pyrazole-4-carboxylate (EPTC), is a synthetic organic compound used in scientific research. It is a white crystalline solid that is soluble in water and organic solvents. EPTC has been studied for its potential applications in various fields, including medicine, agriculture, and biochemistry.
Scientific Research Applications
EPTC has been studied for its potential applications in various fields, including medicine, agriculture, and biochemistry. In medicine, EPTC has been studied for its potential use as an anti-inflammatory agent, as well as an antifungal agent. In agriculture, EPTC has been studied for its potential use as a plant growth regulator. In biochemistry, EPTC has been studied for its potential use as an enzyme inhibitor.
Mechanism of Action
The mechanism of action of EPTC is not yet fully understood. However, it is thought to act by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). By inhibiting the activity of these enzymes, EPTC may be able to reduce inflammation, as well as inhibit the growth of certain fungi.
Biochemical and Physiological Effects
EPTC has been shown to have anti-inflammatory and antifungal effects in laboratory studies. In addition, EPTC has been shown to inhibit the activity of certain enzymes, such as COX-2 and 5-LOX. These effects may be beneficial in treating certain diseases, such as inflammatory bowel disease, asthma, and allergies.
Advantages and Limitations for Lab Experiments
The main advantage of using EPTC in laboratory experiments is its high solubility in water and organic solvents. This makes it easy to use in a wide range of experiments. However, EPTC is not very stable and can decompose when exposed to light or heat. Therefore, it is important to store EPTC in a cool, dark place.
Future Directions
There are a number of potential future directions for research using EPTC. These include further studies into its anti-inflammatory and antifungal effects, as well as its potential use as an enzyme inhibitor. Additionally, further research could be conducted into the mechanism of action of EPTC and its potential uses in medicine, agriculture, and biochemistry. Finally, further studies could be conducted into the stability of EPTC and its potential uses in other fields.
properties
IUPAC Name |
1-(2-ethoxyethyl)pyrazole-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O3/c1-2-13-4-3-10-6-7(5-9-10)8(11)12/h5-6H,2-4H2,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLJYIFMQJACKSN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCN1C=C(C=N1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-ethoxyethyl)-1H-pyrazole-4-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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